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For Researchers, Scientists, and Drug Development Professionals

Introduction

Phenoxyacetone, with the CAS registry number 621-87-4, is an aromatic ketone that serves
as a versatile intermediate in organic synthesis. Its chemical structure, featuring a phenoxy
group attached to an acetone backbone, makes it a valuable building block for the synthesis of
more complex molecules, including pharmaceuticals and agrochemicals. This guide provides a
comprehensive overview of its chemical and physical properties, detailed experimental
protocols for its synthesis, and its applications in drug development and biochemical research.

Chemical and Physical Properties

Phenoxyacetone is a combustible liquid that appears as a white to yellow or green clear liquid.
[1][2] The quantitative properties of phenoxyacetone are summarized in the tables below for
easy reference and comparison.

Table 1: Chemical Identifiers and General Properties
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Property Value Reference
CAS Number 621-87-4 [3]
Molecular Formula CoH1002 [3114]
Molecular Weight 150.17 g/mol [3]
Phenoxy-2-propanone, 1-
Synonyms Phenoxy-2-propanone, 1- [31[5]
Phenoxyacetone
White to Yellow to Green clear
Appearance o [1112]
liquid
Purity >97.0% (GC) [1][2]
Table 2: Physical Properties
Property Value Reference
Boiling Point 229-230 °C (lit.) [31[6]
Density 1.097 g/mL at 25 °C (lit.) [31[6]

Refractive Index (n20/D)

1.521 (lit.)

[3]

Flash Point 85 °C (185 °F) - closed cup [31[6]
Soluble in Acetone, Ether,
Solubility Chloroform (Slightly), Ethyl [1107]

Acetate (Slightly)

Synthesis of Phenoxyacetone

The most common and effective method for the synthesis of phenoxyacetone is the

Williamson ether synthesis. This reaction involves the nucleophilic substitution of a halide by a

phenoxide ion.

Reaction Scheme
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The overall reaction for the Williamson ether synthesis of phenoxyacetone is as follows:

NaOH

+ NaOH ~ Sodium
+
Phenol > renoxide Chloroacetone

a4

| Z~ Phenoxyacetone NaCl

Chloroacetone

Click to download full resolution via product page

Caption: Williamson ether synthesis of Phenoxyacetone.

Experimental Protocol: Williamson Ether Synthesis

This protocol outlines a laboratory-scale synthesis of phenoxyacetone from phenol and
chloroacetone.

Materials:

Phenol

e Sodium hydroxide (NaOH)

e Chloroacetone

o Acetone (solvent)

 Diethyl ether

e Anhydrous magnesium sulfate or sodium sulfate

o Distilled water
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e 5% Sodium hydroxide solution

Equipment:

e Round-bottom flask

e Reflux condenser

e Magnetic stirrer and stir bar

e Separatory funnel

e Rotary evaporator

o Standard glassware for extraction and filtration
Procedure:

e Phenoxide Formation:

o In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve
phenol in acetone.

o Slowly add a stoichiometric equivalent of sodium hydroxide to the solution while stirring.
The reaction is exothermic.

o Continue stirring at room temperature until the phenol is completely converted to sodium
phenoxide.

o Alkylation:
o To the solution of sodium phenoxide, slowly add chloroacetone.

o Heat the reaction mixture to reflux and maintain for several hours. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC).

o Work-up:

o After the reaction is complete, allow the mixture to cool to room temperature.
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o Remove the acetone under reduced pressure using a rotary evaporator.
o Partition the residue between diethyl ether and water in a separatory funnel.

o Separate the organic layer and wash it sequentially with a 5% sodium hydroxide solution
(to remove any unreacted phenol) and then with distilled water until the aqueous layer is
neutral.

e Drying and Evaporation:
o Dry the ethereal solution over anhydrous magnesium sulfate or sodium sulfate.

o Filter the drying agent and evaporate the diethyl ether under reduced pressure to yield the
crude phenoxyacetone.

e Purification:

o The crude product can be further purified by vacuum distillation to obtain pure
phenoxyacetone.

Applications in Drug Development and Research

Phenoxyacetone serves as a key intermediate in the synthesis of various pharmaceutical
compounds. Its structure allows for further chemical modifications to build more complex
molecular architectures.

Intermediate in the Synthesis of Propafenone

Phenoxyacetone is conceptually related to a key intermediate in the synthesis of
Propafenone, a class 1C anti-arrhythmic drug. The synthesis of Propafenone involves the
reaction of a phenoxy-containing propiophenone derivative with epichlorohydrin, followed by
reaction with n-propylamine. The initial propiophenone derivative can be synthesized from a
phenol derivative, highlighting the importance of the phenoxy-ketone scaffold.
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Caption: Conceptual workflow for Propafenone synthesis.

Acetylcholinesterase Inhibition

Phenoxyacetone has been identified as a competitive inhibitor of acetylcholinesterase (AChE).
[8] AChE is a key enzyme in the central and peripheral nervous systems responsible for the
hydrolysis of the neurotransmitter acetylcholine, thus terminating the nerve impulse. Inhibition
of AChE leads to an accumulation of acetylcholine in the synaptic cleft, resulting in enhanced
cholinergic neurotransmission. This mechanism is the basis for the therapeutic effect of several
drugs used in the treatment of Alzheimer's disease and myasthenia gravis.
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Caption: Mechanism of Acetylcholinesterase inhibition.

Spectroscopic Data

The structural identification of phenoxyacetone is confirmed by various spectroscopic

methods.

Table 3: Spectroscopic Data Summary

Technique

Key Features

1H NMR

Signals corresponding to the aromatic protons
of the phenyl group, the methylene protons
adjacent to the ether oxygen, and the methyl

protons of the acetyl group.

13C NMR

Resonances for the carbonyl carbon, the
aromatic carbons, the methylene carbon, and

the methyl carbon.

IR Spectroscopy

Characteristic absorption bands for the C=0
stretching of the ketone, C-O-C stretching of the

ether, and aromatic C-H and C=C stretching.

Mass Spectrometry

A molecular ion peak corresponding to the
molecular weight of phenoxyacetone, along with

characteristic fragmentation patterns.

Safety and Handling

Phenoxyacetone is a combustible liquid and is harmful if inhaled.[1][2] Appropriate safety

precautions should be taken when handling this chemical.

Table 4. GHS Hazard and Precautionary Statements
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Classification Statement Code
Hazard Combustible liquid H227
Hazard Harmful if inhaled H332

Keep away from
Precautionary heat/sparks/open flames/hot P210

surfaces. — No smoking.

Avoid breathing

Precautionary dust/fume/gas/mist/vapors/spr P261

ay.

] Use only outdoors or in a well-
Precautionary ) P271
ventilated area.

Wear protective
Precautionary gloves/protective clothing/eye P280

protection/face protection.

IF INHALED: Remove person
to fresh air and keep

Precautionary comfortable for breathing. Call P304 + P340 + P312
a POISON CENTER/doctor if

you feel unwell.

] Store in a well-ventilated
Precautionary P403 + P235
place. Keep cool.

Dispose of contents/container
Precautionary to an approved waste disposal P501

plant.

It is recommended to handle phenoxyacetone in a well-ventilated fume hood while wearing
appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat. Store in a cool, dry, and well-ventilated area away from heat and ignition sources.

Conclusion
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Phenoxyacetone (CAS 621-87-4) is a valuable chemical intermediate with established
applications in organic synthesis and potential roles in medicinal chemistry. This guide has
provided a detailed overview of its properties, a practical protocol for its synthesis, and insights
into its applications. The information presented herein is intended to support researchers,
scientists, and drug development professionals in their work with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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